Cas no 139331-67-2 (Thiourea, (5,6,7,8-tetrahydro-2-naphthalenyl)-)

• Product Name: Thiourea, (5,6,7,8-tetrahydro-2-naphthalenyl)-
• CAS No: 139331-67-2
• MF: C₁₁H₁₄N₂S
• MW: 206.307260990143
• CID: 1267025
• PubChem ID: 85629555
• Update Time: 2025-10-31

Thiourea, (5,6,7,8-tetrahydro-2-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• Thiourea, (5,6,7,8-tetrahydro-2-naphthalenyl)-
• 139331-67-2
• EN300-4999490
• SCHEMBL4519205
• (5,6,7,8-tetrahydronaphthalen-2-yl)thiourea

• Inchi： 1S/C11H14N2S/c12-11(14)13-10-6-5-8-3-1-2-4-9(8)7-10/h5-7H,1-4H2,(H3,12,13,14)
• InChI Key： DKOZKMIDAPYCRN-UHFFFAOYSA-N
• SMILES： S=C(N)NC1C=CC2=C(C=1)CCCC2

Computed Properties

• Exact Mass: 206.08792
• Monoisotopic Mass: 206.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• PSA: 38.05

Additional information on Thiourea, (5,6,7,8-tetrahydro-2-naphthalenyl)-

Thiourea, (5,6,7,8-Tetrahydro-2-Naphthalenyl) - A Comprehensive Overview

Thiourea, specifically the derivative with the substituent (5,6,7,8-tetrahydro-2-naphthalenyl), is a compound of significant interest in various fields of chemistry and materials science. This compound is identified by the CAS number 139331-67-2 and has been the subject of extensive research due to its unique properties and potential applications.

The structure of Thiourea is characterized by a thiourea group (-CSNH2), which is a functional group containing a carbon atom bonded to a sulfur atom and an amine group. The presence of the (5,6,7,8-tetrahydro-2-naphthalenyl) substituent adds complexity to the molecule's structure. This substituent is derived from tetralin (tetrahydronaphthalene), which is a bicyclic compound consisting of a benzene ring fused with a cyclohexane ring. The tetralin moiety introduces rigidity and aromaticity into the molecule while also providing potential sites for further functionalization.

Recent studies have highlighted the importance of Thiourea derivatives in catalysis and material synthesis. For instance, researchers have explored the use of this compound as a precursor for generating metal-free carbon materials with tailored properties. The sulfur atom in the thiourea group plays a crucial role in these applications by acting as a sulfur source during thermal decomposition or chemical reactions.

In terms of synthesis, Thiourea can be prepared through various methods. One common approach involves the reaction of thiourea with appropriate electrophiles or nucleophiles to introduce the desired substituents. The synthesis of (5,6,7,8-tetrahydro-2-naphthalenyl)thiourea typically involves nucleophilic substitution or coupling reactions where the tetralin derivative acts as a nucleophile attacking an activated thiourea electrophile.

The properties of this compound are influenced by both its thiourea functionality and the tetralin substituent. The thiourea group imparts basicity and nucleophilicity to the molecule, making it suitable for various chemical transformations. On the other hand, the tetralin moiety contributes to the molecule's stability and solubility depending on its substitution pattern.

Applications of (5,6,7,8-tetrahydro-2-naphthalenyl)thiourea span across multiple disciplines. In materials science, it has been utilized as a building block for constructing advanced carbon materials such as graphene oxide analogs or nitrogen-doped carbons. These materials exhibit enhanced electrical conductivity and catalytic activity due to the presence of sulfur and nitrogen atoms introduced by the thiourea group.

In medicinal chemistry, derivatives of thiourea have been explored for their potential as drug candidates or bioactive agents. The tetralin substituent may enhance pharmacokinetic properties such as bioavailability or stability in physiological conditions.

Recent advancements in computational chemistry have also enabled detailed studies on the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have provided insights into its bonding characteristics and reactivity trends under different conditions.

In conclusion, Thiourea, particularly its derivative with the (5,6,7,8-tetrahydro-2-naphthalenyl) substituent (CAS No: 139331-67-2), stands out as an important compound with diverse applications across chemistry and materials science. Its unique structure offers opportunities for further research into novel materials and chemical processes.